Cas no 1506878-85-8 (2-(Oxan-2-yl)propan-2-amine)

• Product Name: 2-(Oxan-2-yl)propan-2-amine
• CAS No: 1506878-85-8
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD30535906
• CID: 4602905
• PubChem ID: 83678907
• Update Time: 2025-05-20

2-(Oxan-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(oxan-2-yl)propan-2-amine
• E73145
• 2-(Oxan-2-yl)propan-2-amine

• MDL： MFCD30535906
• Inchi： 1S/C8H17NO/c1-8(2,9)7-5-3-4-6-10-7/h7H,3-6,9H2,1-2H3
• InChI Key： DHTOWFGYIUTPJG-UHFFFAOYSA-N
• SMILES： O1CCCCC1C(C)(C)N

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.2

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 204.8±13.0 °C at 760 mmHg
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

2-(Oxan-2-yl)propan-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-(Oxan-2-yl)propan-2-amine

2-(Oxan-2-yl)propan-2-amine (CAS No. 1506878-85-8): A Comprehensive Overview

2-(Oxan-2-yl)propan-2-amine, also known by its CAS number 1506878-85-8, is a unique compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its distinct molecular structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-(Oxan-2-yl)propan-2-amine consists of a cyclohexane ring (oxane) attached to a secondary amine group. This structural feature imparts unique chemical and biological properties to the compound, making it an intriguing subject for both academic and industrial research. The cyclohexane ring provides stability and rigidity, while the amine group offers reactivity and the potential for forming hydrogen bonds, which are crucial for biological interactions.

Recent studies have highlighted the pharmacological properties of 2-(Oxan-2-yl)propan-2-amine. One notable area of research is its potential as a ligand for G protein-coupled receptors (GPCRs), which are key targets in drug discovery. GPCRs play a central role in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of 2-(Oxan-2-yl)propan-2-amine to modulate these receptors could lead to the development of new treatments for conditions such as neurological disorders, cardiovascular diseases, and inflammatory diseases.

In addition to its potential as a GPCR ligand, 2-(Oxan-2-yl)propan-2-amine has been investigated for its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that 2-(Oxan-2-yl)propan-2-amine could be a valuable candidate for treating chronic inflammatory conditions like rheumatoid arthritis and Crohn's disease.

The synthetic routes for producing 2-(Oxan-2-yl)propan-2-amine have been optimized to enhance yield and purity. One common method involves the reaction of 2-methylcyclohexanol with ammonia or an amine derivative under controlled conditions. The resulting product is then purified using techniques such as column chromatography or crystallization to ensure high purity levels suitable for pharmaceutical applications.

The safety profile of 2-(Oxan-2-yl)propan-2-amine is another critical aspect of its evaluation. Preclinical studies have demonstrated that this compound exhibits low toxicity and good biocompatibility. These properties are essential for ensuring its safe use in therapeutic applications. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-(Oxan-2-yl)propan-2-amine (CAS No. 1506878-85-8) is a promising compound with a wide range of potential applications in the pharmaceutical industry. Its unique chemical structure and pharmacological properties make it an attractive candidate for developing new drugs targeting GPCRs and inflammatory pathways. Ongoing research continues to uncover new insights into the mechanisms of action and therapeutic potential of this compound, paving the way for future advancements in medicine.